Cas no 898461-82-0 (2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

2-({5-(Cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide is a specialized heterocyclic compound featuring a 1,3,4-thiadiazole core functionalized with a cyclohexylcarbamoyl group and a sulfanylacetamide moiety. This structure confers potential utility in medicinal chemistry and agrochemical research due to its unique combination of hydrogen-bonding donors/acceptors and lipophilic character. The thiadiazole scaffold is known for its bioisosteric properties, while the sulfanyl linkage enhances reactivity for further derivatization. The cyclohexyl group may improve metabolic stability and membrane permeability. This compound is of interest as a synthetic intermediate or as a candidate for structure-activity relationship studies in drug discovery programs targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise structure-based design.

2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide structure

898461-82-0 structure

Product Name:2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

CAS No:898461-82-0

MF:C₁₁H₁₇N₅O₂S₂

MW:315.414978742599

CID:5485962

Update Time:2025-06-14

2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[[5-(cyclohexylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
- 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
- Inchi： 1S/C11H17N5O2S2/c12-8(17)6-19-11-16-15-10(20-11)14-9(18)13-7-4-2-1-3-5-7/h7H,1-6H2,(H2,12,17)(H2,13,14,15,18)
- InChI Key： FEWBMVFPRGJKSJ-UHFFFAOYSA-N
- SMILES： C(N)(=O)CSC1=NN=C(NC(=O)NC2CCCCC2)S1

2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2680-0491-2μmol	2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide	898461-82-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2680-0491-5μmol	2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide	898461-82-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2680-0491-10μmol	2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide	898461-82-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2680-0491-20μmol	2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide	898461-82-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2680-0491-1mg	2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide	898461-82-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2680-0491-2mg	2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide	898461-82-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2680-0491-3mg	2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide	898461-82-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2680-0491-4mg	2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide	898461-82-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2680-0491-5mg	2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide	898461-82-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2680-0491-10mg	2-({5-[(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide	898461-82-0	90%+	10mg	$79.0	2023-05-16

2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Related Literature

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4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

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Additional information on 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

Comprehensive Overview of 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS No. 898461-82-0)

2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide, with the CAS number 898461-82-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a 1,3,4-thiadiazole core, a cyclohexylcarbamoyl moiety, and a sulfanylacetamide side chain. These structural attributes make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's 1,3,4-thiadiazole ring is a well-known heterocycle in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in how the cyclohexylcarbamoyl group enhances the molecule's bioavailability and target specificity. Meanwhile, the sulfanylacetamide component contributes to its stability and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide has surged due to their potential in addressing global health challenges. For instance, the rise of antibiotic-resistant bacteria has spurred interest in novel antimicrobial agents, and this compound's structural features align with current research trends. Additionally, its potential as a kinase inhibitor has been explored in oncology studies, reflecting broader interest in targeted cancer therapies.

From a synthetic perspective, the compound's CAS No. 898461-82-0 serves as a critical identifier for researchers sourcing high-purity samples. Its synthesis typically involves multi-step reactions, including the formation of the 1,3,4-thiadiazole ring and subsequent functionalization with the cyclohexylcarbamoyl and sulfanylacetamide groups. Optimizing these processes is a key focus for industrial chemists aiming to scale up production while maintaining cost efficiency.

Beyond pharmaceuticals, 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide has potential applications in agrochemicals. Its structural motifs are similar to those found in herbicides and fungicides, prompting investigations into its efficacy in crop protection. This aligns with growing consumer interest in sustainable agriculture and reduced pesticide use, making it a timely subject for research.

For researchers and industry professionals, understanding the physicochemical properties of this compound is essential. Its solubility, stability under various conditions, and compatibility with other chemicals are critical factors in formulation development. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are routinely employed to characterize its purity and confirm structural integrity.

In summary, 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS No. 898461-82-0) represents a compelling area of study at the intersection of chemistry and life sciences. Its multifaceted applications—from drug design to agrochemical innovation—highlight its relevance in addressing contemporary scientific and societal challenges. As research progresses, this compound may unlock new opportunities in both academic and industrial settings.